![molecular formula C12H19NO4 B6247818 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptane-3-carboxylic acid CAS No. 2624129-93-5](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptane-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a sterically constrained amino acid . It has a spirocyclic scaffold, which is a distinctive class of organic compounds that has aroused much interest among chemists and biologists . The compound’s IUPAC name is 1-(tert-butoxycarbonyl)-1-azaspiro[3.3]heptane-2-carboxylic acid .
Synthesis Analysis
The synthesis of this compound involves the construction of both four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H19NO4/c1-11(2,3)17-10(16)13-8(9(14)15)7-12(13)5-4-6-12/h8H,4-7H2,1-3H3,(H,14,15) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 241.29 . It is a powder at room temperature .Safety and Hazards
Future Directions
The compound’s sterically constrained structure makes it especially popular for the design of peptidomimetic drugs . Its rigid spirocyclic scaffold has great potential in providing a wide variation of spatial disposition of functional groups . Therefore, future research may focus on exploring its potential in drug design and synthesis.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptane-3-carboxylic acid involves the protection of the amine group, followed by the formation of the spirocyclic ring and subsequent deprotection of the amine group to yield the final product.", "Starting Materials": [ "3-aminopentanoic acid", "tert-butyl chloroformate", "triethylamine", "sodium hydride", "3-bromocyclohexene", "diethyl ether", "water", "hydrochloric acid" ], "Reaction": [ "Protection of the amine group by reaction with tert-butyl chloroformate and triethylamine to yield N-tert-butoxycarbonyl-3-aminopentanoic acid", "Formation of the spirocyclic ring by reaction of N-tert-butoxycarbonyl-3-aminopentanoic acid with sodium hydride and 3-bromocyclohexene in diethyl ether to yield 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptane-3-carboxylic acid", "Deprotection of the amine group by treatment with hydrochloric acid in water to yield the final product" ] } | |
CAS RN |
2624129-93-5 |
Molecular Formula |
C12H19NO4 |
Molecular Weight |
241.28 g/mol |
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]-1-azaspiro[3.3]heptane-3-carboxylic acid |
InChI |
InChI=1S/C12H19NO4/c1-11(2,3)17-10(16)13-7-8(9(14)15)12(13)5-4-6-12/h8H,4-7H2,1-3H3,(H,14,15) |
InChI Key |
ODKHECCIGLAXPM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C12CCC2)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.